Methyl 3-(2-formylphenyl)propionate

• CAS RN: 63969-79-9
• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: methyl 3-(2-formylphenyl)propanoate
• InChI: InChI=1S/C11H12O3/c1-14-11(13)7-6-9-4-2-3-5-10(9)8-12/h2-5,8H,6-7H2,1H3
• InChI Key: JWECQVRJUPESPW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC1=CC=CC=C1C=O

Description

Methyl 3-(2-formylphenyl)propionate is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 4.5 g of 3-methoxy-1,2-dihydronaphthalene, 1 g of sodium bicarbonate, 20 mL of methanol and 80 mL of dichloromethane was stirred and cooled in a dry ice-acetone bath. A rapid stream of ozone was bubbled into the suspension until a persistent blue coloration was visible. The mixture was flushed with nitrogen and 3.5 mL of methyl sulfide was added. The mixture was stirred in an ice-acetone bath for 1 hour and then 2 hours at room temperature. The organic solution was washed with water, dried over sodium sulfate, and evaporated in vacuo. The residue was chromatographed on silica gel eluting with hexane/ethyl ether to provide 5.0 g (90%) of the desired title intermediate. NMR.